Cas no 950277-11-9 (1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione)

• Product Name: 1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione
• CAS No: 950277-11-9
• MF: C₁₃H₁₁NO₃S₂
• MW: 293.361340761185
• CID: 5430918
• PubChem ID: 22424242
• Update Time: 2025-06-08

1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

• HMS1622E13
• CCG-126527
• F3411-1290
• 1-benzyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
• 1-benzyl-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione
• 950277-11-9
• AKOS001770783
• 1H-Thieno[3,2-c][1,2]thiazin-4(3H)-one, 1-(phenylmethyl)-, 2,2-dioxide
• 1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione

• Inchi： 1S/C13H11NO3S2/c15-12-9-19(16,17)14(11-6-7-18-13(11)12)8-10-4-2-1-3-5-10/h1-7H,8-9H2
• InChI Key： RKYGHIUOUCOIBX-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(=O)C2SC=CC=2N1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 293.01803556g/mol
• Monoisotopic Mass: 293.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 499.1±55.0 °C(Predicted)
• pka: -11.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazines

Additional information on 1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione

Comprehensive Overview of 1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione (CAS No. 950277-11-9)

1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione (CAS No. 950277-11-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a thienothiazine core and a benzyl substituent, makes it a valuable candidate for exploring novel therapeutic agents and advanced materials. Researchers are particularly interested in its potential applications in drug discovery, where its sulfur- and nitrogen-containing framework could play a pivotal role in modulating biological activity.

In recent years, the demand for sulfur-containing heterocycles like 1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione has surged due to their versatility in medicinal chemistry. This compound's trione functionality and thieno ring system align with current trends in targeting oxidative stress-related pathways, a hot topic in neurodegenerative and cardiovascular disease research. Its CAS No. 950277-11-9 is frequently searched in academic databases, reflecting its growing relevance in high-impact studies.

The synthesis and characterization of 1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione involve advanced techniques such as NMR spectroscopy and X-ray crystallography, which are critical for verifying its structural integrity. These methods are often discussed in forums and publications, as researchers seek to optimize yields and purity for industrial-scale production. The compound's benzyl group also offers opportunities for further derivatization, a key strategy in fragment-based drug design.

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In material science, 1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione has shown promise in organic electronics due to its conjugated system and potential charge-transfer properties. This aligns with the global push for flexible electronics and energy storage solutions. Its thermal stability data, often requested in supplier specifications, further underscores its industrial applicability.

Ongoing research into CAS No. 950277-11-9 continues to reveal new dimensions of its utility. For instance, its role as a building block for fluorescent probes addresses the rising demand for diagnostic tools in precision medicine. The compound's regioselective reactivity also makes it a subject of mechanistic studies in peer-reviewed journals, catering to audiences seeking depth in organic reaction mechanisms.

To summarize, 1-benzyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione represents a multifaceted chemical entity with cross-disciplinary significance. Its CAS No. 950277-11-9 serves as a gateway to exploring cutting-edge applications, from life sciences to advanced materials, while meeting the technical and informational needs of diverse research communities.